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Compound of Interest

Compound Name: 1,3-Propanediol-d2

Cat. No.: B3044168 Get Quote

Essential Safety and Handling Guide for 1,3-
Propanediol-d2
This guide provides immediate, essential safety and logistical information for the handling and

disposal of 1,3-Propanediol-d2. All personnel should familiarize themselves with these

procedures before working with this compound.

Personal Protective Equipment (PPE)
To ensure safety when handling 1,3-Propanediol-d2, the following personal protective

equipment is mandatory.
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PPE Category Item Standard/Specification

Eye/Face Protection
Safety glasses with side-

shields

Conforming to EN166 (EU) or

OSHA 29 CFR 1910.133 (US)

[1][2]

Skin Protection
Chemical resistant gloves

(e.g., Nitrile rubber, PVC)

Inspected prior to use,

conforming to EN 374[1][3][4]

Lab coat or chemical apron To prevent skin contact[2][5]

Respiratory Protection
Not generally required with

adequate ventilation

Use a NIOSH/MSHA or EN

149 approved respirator if

ventilation is inadequate or if

mists/aerosols are

generated[1][2]

Operational Plan: Safe Handling Procedure
Adherence to this step-by-step guide is critical for minimizing exposure and ensuring a safe

laboratory environment.

Preparation:

Ensure a well-ventilated work area, such as a fume hood.[2][5]

Confirm that an eyewash station and safety shower are readily accessible.[6]

Inspect all PPE for integrity before use.[1]

Handling the Compound:

Avoid all personal contact, including inhalation of vapors or mists.[3]

Wash hands thoroughly after handling.[2][5]

Store in a cool, dry, and well-ventilated place in a tightly closed container.[1][2][5]

Keep away from heat, sparks, and open flames.[2][5]
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Avoid contact with incompatible materials such as strong oxidizing agents, acid chlorides,

and acid anhydrides.[2][3]

In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[2][5]

Skin Contact: Remove contaminated clothing and flush skin with plenty of soap and water

for at least 15 minutes. Seek medical attention if irritation develops.[1][2][5]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[1][2]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of

milk or water. Never give anything by mouth to an unconscious person. Get medical aid

immediately.[2][3][5]

Disposal Plan
Proper disposal of 1,3-Propanediol-d2 and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect surplus and non-recyclable solutions in a suitable, closed container labeled for

chemical waste.[1]

Absorb spills with an inert material (e.g., sand, earth, vermiculite) and place in a chemical

waste container.[1][2][5]

Disposal Method:

Dispose of waste through a licensed disposal company.[1][7]

Do not allow the product to enter drains.[1]
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All waste disposal must be handled in accordance with local, state, and federal

regulations.[3]

Quantitative Data Summary
Property Value

CAS Number 504-63-2 (for 1,3-Propanediol)

Molecular Formula C₃H₆D₂O₂

Molecular Weight 78.11 g/mol

Boiling Point 214 °C (417.2 °F)[8]

Melting Point -27 °C (-16.6 °F)[7]

Flash Point 140 °C (284 °F)[8]

Autoignition Temperature 400 °C (752 °F)[2][9]

Specific Gravity 1.05[3]

Vapor Pressure <0.1 mbar @ 20 °C[8]
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Safe Handling and Disposal Workflow for 1,3-Propanediol-d2
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Caption: Workflow for the safe handling and disposal of 1,3-Propanediol-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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